Cas no 1806878-34-1 (4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide
• CAS No: 1806878-34-1
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4806068
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-5(8)2-1-3(15(11,13)14)12-6(9)4(2)10/h1,5H,(H2,11,13,14)
• InChI Key： SJEWSZRYIPQCDY-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide

Research Briefing on 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide (CAS: 1806878-34-1)

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide (CAS: 1806878-34-1) is a novel fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeting specific enzymes or pathways relevant to disease treatment.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide involves multi-step reactions, including halogenation and sulfonamide formation, with careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the scalability and efficiency of its production, making it more accessible for further pharmacological evaluations. The compound's structural features, such as the electron-withdrawing difluoromethyl group and the reactive iodo substituent, contribute to its versatility in chemical modifications and potential interactions with biological targets.

In terms of biological activity, preliminary studies suggest that 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide may act as an inhibitor of certain sulfonamide-sensitive enzymes, which are often implicated in metabolic and infectious diseases. Its fluorinated pyridine core is known to enhance membrane permeability and metabolic stability, making it a valuable scaffold for the development of new therapeutics. Current research is exploring its efficacy in vitro and in vivo, with a focus on its mechanism of action and potential therapeutic applications.

Recent publications have highlighted the compound's role in the development of next-generation sulfonamide-based drugs, particularly for conditions such as bacterial infections, cancer, and neurodegenerative diseases. For instance, one study demonstrated its inhibitory effects on carbonic anhydrases, a family of enzymes involved in pH regulation and other critical physiological processes. Another investigation explored its potential as a radiolabeled probe for imaging applications, leveraging the iodine atom for positron emission tomography (PET) studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-sulfonamide (CAS: 1806878-34-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will likely focus on expanding its applications and overcoming current limitations, paving the way for its potential use in clinical settings.